4-Nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

• IUPAC Name: 4-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• InChI: InChI=1S/C13H16BNO6/c1-12(2)13(3,4)21-14(20-12)10-7-8(15(18)19)5-6-9(10)11(16)17/h5-7H,1-4H3,(H,16,17)
• InChI Key: SKPWTBUVQJGVBR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H16BNO6
• Molecular Weight: 293.08 g/mol

Description

4-Nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid is a chemical compound that features a nitro group and a boronic acid ester.

Preparation Methods

The synthesis of 4-Nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid typically involves the reaction of 4-nitrobenzoic acid with tetramethyl-1,3,2-dioxaborolane. The reaction is usually carried out in the presence of a base such as pyridine and a solvent like dichloromethane (DCM). The mixture is cooled in an ice bath, and acyl chloride is added dropwise to the amine . This method ensures the formation of the desired boronic acid ester with high yield and purity.

Chemical Reactions Analysis

4-Nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under appropriate conditions.

Reduction: The boronic acid ester can participate in Suzuki-Miyaura coupling reactions, forming carbon-carbon bonds with aryl or vinyl halides.

Substitution: The nitro group can be replaced by other functional groups through nucleophilic aromatic substitution reactions.

Common reagents used in these reactions include palladium catalysts for Suzuki-Miyaura coupling and reducing agents like hydrogen gas or sodium borohydride for reduction reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through Suzuki-Miyaura coupling reactions.

Biology: The compound can be used to create biologically active molecules for drug discovery and development.

Industry: The compound is used in the production of advanced materials with specific properties, such as polymers and electronic materials.

Mechanism of Action

The mechanism of action of 4-Nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid primarily involves its ability to participate in Suzuki-Miyaura coupling reactions. This reaction mechanism includes the oxidative addition of a palladium catalyst to an aryl halide, followed by transmetalation with the boronic acid ester, and finally reductive elimination to form the desired carbon-carbon bond . The molecular targets and pathways involved depend on the specific application and the nature of the molecules being synthesized.

Comparison with Similar Compounds

Similar compounds to 4-Nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid include other boronic acid esters such as:

Phenylboronic acid pinacol ester: Used in similar coupling reactions but lacks the nitro group, making it less versatile in certain applications.

2-Phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: Another boronic acid ester with different substituents, offering different reactivity and applications.

The uniqueness of 4-Nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid lies in its combination of a nitro group and a boronic acid ester, providing a versatile platform for various chemical transformations and applications.